Cas no 367255-29-6 (Benzeneacetic acid, 4-hydrazino-, ethyl ester (9CI))

• Product Name: Benzeneacetic acid, 4-hydrazino-, ethyl ester (9CI)
• CAS No: 367255-29-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD12197646
• CID: 1022786
• PubChem ID: 578093
• Update Time: 2025-04-20

Benzeneacetic acid, 4-hydrazino-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-hydrazino-, ethyl ester (9CI)
• Ethyl (4-hydrazinophenyl)acetate
• ethyl 2-(4-hydrazinylphenyl)acetate
• 1,3-bis(tert-butyl)-2H-imidazol-2-ylidene
• 1,3-DI-T-BUTYLIMIDAZOL-2-YLIDENE
• 1,3-di-tert-butyl-1,3-imida
• 1,3-Di-tert-butylimidazol-2-ylidene
• 1.3-di-tetrt-butyl-1,3-imidazol-2-ylidene
• 1.4-(Carboethoxymethyl)phenylhydrazine
• 4-ethoxycarbonylmethylphenylhydrazine
• 4-hydrazinophenylacetic acid ethyl ester
• AK119069
• ANW-41647
• CTK8B3030
• D3472
• ethyl-p-hydrazinophenylacetate
• ItBu
• SC11706
• DB-351308
• (4-hydrazinophenyl)acetic acid ethyl ester
• Phenylacetic acid, 4-hydrazino-, ethyl ester
• Ethyl (4-hydrazinophenyl)acetate #
• STK505857
• AKOS005172297
• ethyl (4-hydrazinylphenyl)acetate
• 367255-29-6
• SCHEMBL2084274

• MDL： MFCD12197646
• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)7-8-3-5-9(12-11)6-4-8/h3-6,12H,2,7,11H2,1H3
• InChI Key： QNUMWVBHRJVVGE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1)NN)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines